2-[(Dimethylamino)methyl]-3,5-dimethylphenol
Overview
Description
2-[(Dimethylamino)methyl]-3,5-dimethylphenol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 179.131014166 g/mol and the complexity rating of the compound is 158. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Molecular Structures and Coordination Chemistry
2-[(Dimethylamino)methyl]-3,5-dimethylphenol has been studied for its role in forming ortho-chelated lithium and sodium phenolates. The complex structures of these phenolates, particularly those derived from 2,6-bis[(dimethylamino)methyl]-4-methylphenol, were elucidated through X-ray diffraction and NMR spectroscopy (Koten et al., 1993).
Catalytic and Magnetic Studies
Copper(II) complexes derived from 3,4-disubstituted phenol, including variants of this compound, have been prepared and analyzed for their spectral, catalytic, magnetic, EPR, and electrochemical properties. These complexes exhibit catecholase activity and display antiferromagnetic interaction between the copper atoms (Kannappan et al., 2003).
Applications in Polymer Synthesis
The compound plays a significant role in the synthesis of polymers. For instance, its application in the fluidized bed synthesis of 2,6-dimethylphenol, a crucial component for the plastics industry, has been explored. This process involves methylation of phenol and exhibits high selectivity and conversion rates (Żukowski et al., 2014).
Suzuki-Miyaura Cross-Coupling Reactions
This compound has been used in enhancing the rate of Suzuki-Miyaura cross-coupling reactions. The presence of dimethylamino groups in the ligand structure contributes to the stability of the catalytic species and prevents palladium black formation, indicating its utility in complex organic syntheses (Snelders et al., 2008).
Spectroscopic Properties
The fluorescence and phosphorescence spectra of dimethylphenols, including derivatives of this compound, have been studied. These studies help understand the photophysical properties of these compounds, which are important in fields like photochemistry and materials science (Vert et al., 1987).
Properties
IUPAC Name |
2-[(dimethylamino)methyl]-3,5-dimethylphenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-8-5-9(2)10(7-12(3)4)11(13)6-8/h5-6,13H,7H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCISBWLLFRYDHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)CN(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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